(Z)-4-methoxy-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-methoxy-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C19H20N2O4S/c1-23-11-10-21-16-9-8-15(25-3)12-17(16)26-19(21)20-18(22)13-4-6-14(24-2)7-5-13/h4-9,12H,10-11H2,1-3H3
• InChI Key: UWIXBYNPCSXEIX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their potential therapeutic applications. They are characterized by a benzene ring fused to a thiazole, which is a five-membered ring containing nitrogen and sulfur atoms. The specific compound you mentioned appears to have additional methoxy and ethyl groups attached to the benzothiazole structure, which could potentially influence its properties and biological activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the coupling of substituted 2-amino benzothiazoles with other compounds. For example, one method involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The specific synthesis route for your compound would depend on the exact placement and nature of the substituent groups.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including your compound, would be characterized by the presence of the benzothiazole core structure, with additional groups attached at various positions. The exact structure would need to be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives would depend on the specific compound and the conditions. Some benzothiazole derivatives have been found to exhibit anti-Parkinsonian activity, suggesting they may interact with biological targets in the body.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on the specific compound and its biological target. Some benzothiazole derivatives have been found to have anti-Parkinsonian activity, suggesting they may interact with targets involved in this disease.

Future Directions

Future research on benzothiazole derivatives could involve the synthesis and testing of new compounds with different substituent groups, to explore their potential therapeutic applications. This could include in vitro and in vivo studies to evaluate their biological activity, as well as studies to investigate their mechanism of action.